![molecular formula C21H29Cl2N3O B5295889 N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(4-morpholinyl)ethanamine dihydrochloride](/img/structure/B5295889.png)
N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(4-morpholinyl)ethanamine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(4-morpholinyl)ethanamine dihydrochloride, also known as GSK-3 inhibitor VIII, is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. The compound is a potent inhibitor of glycogen synthase kinase-3 (GSK-3), an enzyme that plays a critical role in various biological processes, including cell signaling, metabolism, and gene expression.
Mechanism of Action
N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(4-morpholinyl)ethanamine dihydrochloride inhibits this compound activity by binding to the ATP-binding site of the enzyme. This compound is a serine/threonine kinase that regulates various signaling pathways involved in cell proliferation, differentiation, and apoptosis. The inhibition of this compound activity by this compound leads to the activation of downstream signaling pathways, including the Wnt/β-catenin pathway, which is involved in cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. The compound has been shown to improve cognitive function in animal models of Alzheimer's disease by reducing amyloid beta levels and tau phosphorylation. In addition, the compound has been shown to reduce blood glucose levels in animal models of diabetes by increasing insulin sensitivity and glucose uptake. The compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Advantages and Limitations for Lab Experiments
N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(4-morpholinyl)ethanamine dihydrochloride has several advantages and limitations for lab experiments. The compound is a potent and selective inhibitor of this compound activity, which makes it an ideal tool for studying the role of this compound in various biological processes. However, the compound has poor solubility in aqueous solutions, which can limit its use in some experiments. In addition, the compound has been shown to have off-target effects on other kinases, which can complicate the interpretation of results.
Future Directions
N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(4-morpholinyl)ethanamine dihydrochloride has several potential future directions for scientific research. One potential direction is the development of more potent and selective this compound inhibitors for therapeutic applications. Another potential direction is the investigation of the role of this compound in various diseases, including cancer, diabetes, and neurodegenerative diseases. In addition, the compound can be used to study the downstream signaling pathways activated by this compound inhibition and their role in various biological processes.
Synthesis Methods
The synthesis of N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(4-morpholinyl)ethanamine dihydrochloride involves several steps, including the reaction of 9-ethylcarbazole with formaldehyde and subsequent reduction with sodium borohydride to obtain 9-ethyl-9H-carbazol-3-methanol. The final product is obtained by reacting 9-ethyl-9H-carbazol-3-methanol with 4-morpholineethanamine and hydrochloric acid. The compound is then purified by recrystallization and characterized by various spectroscopic techniques, including NMR and mass spectrometry.
Scientific Research Applications
N-[(9-ethyl-9H-carbazol-3-yl)methyl]-2-(4-morpholinyl)ethanamine dihydrochloride has been extensively used in scientific research for its potential therapeutic applications. The compound has been shown to inhibit this compound activity, which is involved in various diseases, including Alzheimer's disease, diabetes, and cancer. The inhibition of this compound activity has been shown to improve cognitive function in animal models of Alzheimer's disease and reduce blood glucose levels in animal models of diabetes. In addition, the compound has been shown to inhibit the growth of cancer cells in vitro and in vivo.
properties
IUPAC Name |
N-[(9-ethylcarbazol-3-yl)methyl]-2-morpholin-4-ylethanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O.2ClH/c1-2-24-20-6-4-3-5-18(20)19-15-17(7-8-21(19)24)16-22-9-10-23-11-13-25-14-12-23;;/h3-8,15,22H,2,9-14,16H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFVBLDDBOKJZSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)CNCCN3CCOCC3)C4=CC=CC=C41.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.